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Compound of Interest

Compound Name: 5-Formylfuran-2-carbonitrile

Cat. No.: B1206125

Essential Safety and Handling Guide for 5-
Formylfuran-2-carbonitrile

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 5-Formylfuran-2-carbonitrile in a laboratory setting. It is intended
for researchers, scientists, and drug development professionals to ensure safe and compliant
laboratory practices.

Hazard Identification and Personal Protective Equipment

While a specific Safety Data Sheet (SDS) for 5-Formylfuran-2-carbonitrile is not readily
available, data from structurally similar furan and nitrile compounds indicate that it should be
handled with care. Furan derivatives can be flammable, harmful if swallowed or inhaled, and
may cause skin and eye irritation.[1][2][3] Some furan compounds are also suspected of
causing genetic defects and cancer.[2] The nitrile group suggests potential toxicity. Therefore,
appropriate personal protective equipment (PPE) is mandatory to minimize exposure.

Recommended Personal Protective Equipment (PPE)
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Protection Type

Required PPE

Specifications & Best
Practices

Eye and Face Protection

Chemical splash goggles and

a face shield

Goggles must meet ANSI

Z87.1 standards. A face shield
should be worn over goggles,
especially when there is a risk

of splashing.[2]

Skin and Body Protection

Chemical-resistant lab coat

and disposable gloves

A flame-resistant lab coat is
recommended.[2] Disposable
nitrile gloves provide good
short-term protection.[2][3] For
prolonged contact, consult the
glove manufacturer's chemical
resistance guide. Always
inspect gloves before use and
change them immediately

upon contamination.[2]

Respiratory Protection

Use in a certified chemical

fume hood

All handling of 5-Formylfuran-
2-carbonitrile should be
conducted in a well-ventilated
laboratory, inside a certified
chemical fume hood to
minimize inhalation exposure.
[2][4] If a fume hood is not
available, a NIOSH-approved
respirator with appropriate

cartridges should be used.[4]

Footwear

Closed-toe shoes

Shoes must cover the entire

foot to protect against spills.[2]

Operational and Disposal Plans

Handling Procedures:
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Preparation: Before handling, ensure that a safety shower and eyewash station are readily
accessible.[5] All personnel must be trained on the potential hazards and emergency
procedures.

Engineering Controls: All manipulations of 5-Formylfuran-2-carbonitrile should be
conducted within a certified chemical fume hood to prevent inhalation of vapors or dust.[2][4]

Grounding: Ground and bond containers when transferring material to prevent static
discharge, as furan derivatives can be flammable.[1][4] Use only non-sparking tools.[1]

Personal Hygiene: Wash hands thoroughly after handling.[1][6][7] Do not eat, drink, or
smoke in the laboratory.[1]

Spill Management: In case of a spill, evacuate the area. Absorb the spill with an inert
material (e.g., vermiculite, sand) and place it in a suitable, closed container for disposal.[4]
Ventilate the area and wash the spill site after material pickup is complete.

Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][6][7]
» Keep away from heat, sparks, open flames, and other ignition sources.[2][4]

» Furan derivatives can form explosive peroxides upon exposure to air and light; consider
storing under an inert atmosphere if long-term storage is required.[2]

Disposal Plan:

o Waste Characterization: All waste containing 5-Formylfuran-2-carbonitrile must be treated
as hazardous waste.

» Containerization: Collect waste in a designated, labeled, and sealed container.

o Disposal Method: Dispose of the chemical waste through a licensed professional waste
disposal service.[8] Do not dispose of it down the drain or in regular trash.[9] Contaminated
packaging should be disposed of as unused product.[8]
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Workflow for Handling 5-Formylfuran-2-carbonitrile

Workflow for Handling 5-Formylfuran-2-carbonitrile
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Caption: A flowchart illustrating the key steps for safely handling 5-Formylfuran-2-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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